Cas no 1422343-96-1 (Racemic-(2R,3aS,7aS)-5-(tert-butoxycarbonyl)octahydrofuro3,2-cpyridine-2-carboxylic acid)

• Product Name: Racemic-(2R,3aS,7aS)-5-(tert-butoxycarbonyl)octahydrofuro3,2-cpyridine-2-carboxylic acid
• CAS No: 1422343-96-1
• MF: C₁₃H₂₁NO₅
• MW: 271.309544324875
• CID: 4597929
• Update Time: 2025-06-28

Racemic-(2R,3aS,7aS)-5-(tert-butoxycarbonyl)octahydrofuro3,2-cpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Racemic-(2R,3aS,7aS)-5-(tert-butoxycarbonyl)octahydrofuro[3,2-c]pyridine-2-carboxylic acid
• (2R,3aS,7aS)-5-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,6,7,7a-hexahydro-2H-furo[3,2-c]pyridine-2-carboxylic acid
• XGC34396
• (2R,3aS,7aS)-5-(tert-Butoxycarbonyl)octahydrofuro[3,2-c]pyridine-2-carboxylic acid
• Racemic-(2R,3aS,7aS)-5-(tert-butoxycarbonyl)octahydrofuro3,2-cpyridine-2-carboxylic acid

• Inchi： 1S/C13H21NO5/c1-13(2,3)19-12(17)14-5-4-9-8(7-14)6-10(18-9)11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9-,10+/m0/s1
• InChI Key： SSIHZFHJWICIDE-LPEHRKFASA-N
• SMILES： O1[C@@H](C(=O)O)C[C@H]2CN(C(=O)OC(C)(C)C)CC[C@H]12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 1.2
• Topological Polar Surface Area: 76.1

Additional information on Racemic-(2R,3aS,7aS)-5-(tert-butoxycarbonyl)octahydrofuro3,2-cpyridine-2-carboxylic acid

Introduction to Racemic-(2R,3aS,7aS)-5-(tert-butoxycarbonyl)octahydrofuro[3,2-c]pyridine-2-carboxylic Acid (CAS No. 1422343-96-1)

Racemic-(2R,3aS,7aS-5-(tert-butoxycarbonyl)octahydrofuro[3,2-c]pyridine-2-carboxylic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1422343-96-1, represents a structurally complex molecule with potential applications in the development of novel therapeutic agents. The intricate stereochemistry and functional group arrangement of this compound make it a subject of considerable interest for researchers exploring new chemical entities.

The molecular structure of Racemic-(2R,3aS,7aS-5-(tert-butoxycarbonyl)octahydrofuro[3,2-c]pyridine-2-carboxylic acid) features a fused heterocyclic system consisting of an octahydrofuro[3,2-c]pyridine core. This core is a critical component that contributes to the compound's unique physicochemical properties and biological activity. The presence of multiple stereocenters, specifically at the 2R, 3aS, and 7aS positions, underscores the compound's chiral nature and the potential for enantioselective synthesis and analysis.

The protective group at the 5-position, in the form of a tert-butoxycarbonyl (Boc) moiety, is a common feature in peptide chemistry and serves to safeguard the carboxylic acid functionality during synthetic manipulations. This protection allows for selective modifications at other positions in the molecule without affecting the integrity of the 5-position. The Boc group can be readily removed under mild acidic conditions, making it an ideal temporary protecting group for further functionalization.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic applications. The octahydrofuro[3,2-c]pyridine scaffold is particularly noteworthy because it mimics the structure of several bioactive natural products and pharmacologically relevant molecules. This structural motif has been explored in various drug discovery programs due to its ability to interact with biological targets in complex ways.

The stereochemistry of Racemic-(2R,3aS,7aS-5-(tert-butoxycarbonyl)octahydrofuro[3,2-c]pyridine-2-carboxylic acid) is a critical factor that influences its biological activity. Enantiomeric purity is often a key determinant of a compound's efficacy and safety in pharmaceutical applications. Therefore, methods for the synthesis and resolution of enantiomeric mixtures are essential for researchers working with this type of molecule. Chiral auxiliary-based strategies and asymmetric catalysis have been employed to achieve enantiopure forms of this compound.

The synthesis of Racemic-(2R,3aS,7aS-5-(tert-butoxycarbonyl)octahydrofuro[3,2-c]pyridine-2-carboxylic acid) involves multiple steps that require careful optimization to ensure high yield and purity. Key steps include cyclization reactions to form the heterocyclic core, stereocontrol strategies to establish the correct configuration at the stereocenters, and protection-deprotection sequences to handle reactive functional groups. Advances in synthetic methodologies have enabled more efficient and scalable routes to complex molecules like this one.

The biological evaluation of Racemic-(2R,3aS,7aS-5-(tert-butoxycarbonyl)octahydrofuro[
3,2-c]pyridine-
2-carboxylic acid) has revealed promising activities in several disease models. Researchers have investigated its potential as a tool compound for studying enzyme mechanisms and as a lead for developing new drugs. The compound's ability to modulate biological pathways makes it an attractive candidate for further exploration in medicinal chemistry.

In conclusion, Racemic-(
2R,
3aS,
7aS
)-5-(tert-butoxycarbonyl)octahydrofuro[
3,
2-c]pyridine-
2-carboxylic acid (CAS No.
1422343-96-1
) is a structurally complex and biologically relevant molecule with significant potential in pharmaceutical research. Its unique stereochemistry and functional group arrangement make it a valuable scaffold for drug discovery efforts. As synthetic methodologies continue to evolve, access to enantiopure forms of this compound will become more efficient, enabling further exploration of its therapeutic applications.